Cas no 104774-86-9 (3-(3-Fluorophenyl)propan-1-amine)

3-(3-Fluorophenyl)propan-1-amine is a fluorinated aromatic amine with a propylamine side chain, offering versatile utility in organic synthesis and pharmaceutical research. The fluorine substituent enhances its electronic properties, making it a valuable intermediate for designing bioactive compounds, particularly in CNS-targeted drug development. Its stable structure and reactivity with electrophiles enable efficient derivatization, while the amine group facilitates further functionalization via amidation or reductive amination. The compound’s well-defined purity and consistent performance ensure reproducibility in research applications. Suitable for use under controlled conditions, it is commonly employed in the synthesis of fluorinated analogs for structure-activity relationship (SAR) studies.

3-(3-Fluorophenyl)propan-1-amine structure

104774-86-9 structure

Product Name:3-(3-Fluorophenyl)propan-1-amine

CAS No:104774-86-9

MF:C₉H₁₂FN

MW:153.196685791016

CID:858457

PubChem ID:22669080

Update Time:2025-06-07

3-(3-Fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(3-Fluorophenyl)propan-1-amine
- 3-Fluoro-benzenepropanaMine
- Benzenepropanamine, 3-fluoro-
- MDL： MFCD07374077
- Inchi： 1S/C9H12FN/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7H,2,4,6,11H2
- InChI Key： ADUXAXYDDGXYJJ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCCN

Computed Properties

Exact Mass: 153.09546
Monoisotopic Mass: 153.095377549g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 216.3±23.0 °C at 760 mmHg
Flash Point: 94.3±10.5 °C
PSA: 26.02
Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-(3-Fluorophenyl)propan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(3-Fluorophenyl)propan-1-amine Pricemore >>

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